Cas no 139493-52-0 (5-Chrysenemethanol, 9-methyl-)

• Product Name: 5-Chrysenemethanol, 9-methyl-
• CAS No: 139493-52-0
• MF: C₂₀H₁₆O
• MW: 272.340445518494
• CID: 1272406
• Update Time: 2024-08-04

5-Chrysenemethanol, 9-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Chrysenemethanol, 9-methyl-

• Inchi： 1S/C20H16O/c1-13-6-7-15-11-16(12-21)20-17-5-3-2-4-14(17)8-9-18(20)19(15)10-13/h2-11,21H,12H2,1H3
• InChI Key： CURGXFJWGBZQTC-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C=C2)=C2C(C=CC(C)=C2)=CC=3CO)=CC=C1

Computed Properties

• Exact Mass: 272.12018

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 523.8±19.0 °C(Predicted)
• PSA: 20.23
• pka: 14.37±0.10(Predicted)